Cas no 161928-96-7 (SODEFRIN)

SODEFRIN structure
SODEFRIN structure
Product Name:SODEFRIN
CAS No:161928-96-7
MF:C48H86N12O15
MW:1071.3
CID:208834
PubChem ID:101031912
Update Time:2024-02-29

SODEFRIN Chemical and Physical Properties

Names and Identifiers

    • Sodefrin (Cynopspyrrhogaster) (9CI)
    • H-SER-ILE-PRO-SER-LYS-ASP-ALA-LEU-LEU-LYS-OH
    • Sodefrin
    • SODEFRIN ACETATE
    • Sodefrin acetate salt
    • Ser-Ile-Pro-Ser-Lys-Asp-Ala-Leu-Leu-Lys
    • CID 101031912
    • L-Lysine, L-seryl-L-isoleucyl-L-prolyl-L-seryl-L-lysyl-L-α-aspartyl-L-alanyl-L-leucyl-L-leucyl-
    • (2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-1-[(2S,3S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-methylpentanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxypropanoyl]amino]hexanoyl]amino]-3-carboxypropanoyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]hexanoic acid
    • L-Lysine, L-seryl-L-isoleucyl-L-prolyl-L-seryl-L-lysyl-L-alpha-aspartyl-L-alanyl-L-leucyl-L-leucyl-
    • 161928-96-7
    • SODEFRIN
    • Inchi: 1S/C48H86N12O15/c1-8-27(6)38(59-40(66)29(51)23-61)47(73)60-19-13-16-36(60)46(72)58-35(24-62)45(71)53-30(14-9-11-17-49)41(67)57-34(22-37(63)64)42(68)52-28(7)39(65)55-32(20-25(2)3)44(70)56-33(21-26(4)5)43(69)54-31(48(74)75)15-10-12-18-50/h25-36,38,61-62H,8-24,49-51H2,1-7H3,(H,52,68)(H,53,71)(H,54,69)(H,55,65)(H,56,70)(H,57,67)(H,58,72)(H,59,66)(H,63,64)(H,74,75)/t27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,38-/m0/s1
    • InChI Key: FEDVAMPMWFINFV-APUTZNCMSA-N
    • SMILES: O=C([C@H]([C@@H](C)CC)NC([C@H](CO)N)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@@H](CC(=O)O)C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCCCN)=O)CC(C)C)=O)CC(C)C)=O)=O)=O)CCCCN)=O)CO)=O

Computed Properties

  • Exact Mass: 1070.63356008g/mol
  • Monoisotopic Mass: 1070.63356008g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 75
  • Rotatable Bond Count: 36
  • Complexity: 1930
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 446
  • XLogP3: -6.7

Experimental Properties

  • Density: 1.256±0.06 g/cm3(Predicted)
  • Boiling Point: 1454.4±65.0 °C(Predicted)
  • pka: 3.31±0.10(Predicted)

SODEFRIN Security Information

  • Storage Condition:−20°C

SODEFRIN Pricemore >>

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